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Compound of Interest

Compound Name: 5,6-Dibromopyridin-2-amine

Cat. No.: B1314277 Get Quote

Introduction: The Significance of 5,6-
Dibromopyridin-2-amine in Modern Drug Discovery
5,6-Dibromopyridin-2-amine is a pivotal heterocyclic building block in the landscape of

pharmaceutical and medicinal chemistry. Its unique structural arrangement, featuring a pyridine

core functionalized with an amino group and two bromine atoms, offers a versatile platform for

the synthesis of complex molecular architectures. This compound serves as a crucial

intermediate in the development of a diverse range of therapeutic agents, including but not

limited to, kinase inhibitors and other targeted therapies. The precise placement of the bromine

and amino substituents allows for a variety of chemical modifications, making it an invaluable

starting material for drug discovery and development professionals.

The purity and structural integrity of 5,6-Dibromopyridin-2-amine are paramount to the

successful synthesis of downstream active pharmaceutical ingredients (APIs). The presence of

impurities can lead to unwanted side reactions, decreased yields, and potentially compromise

the safety and efficacy of the final drug product. Therefore, a robust and comprehensive

characterization of this key intermediate is not merely a procedural step but a foundational

requirement for regulatory compliance and the overall success of a drug development program.

This in-depth technical guide provides a detailed overview of the core analytical techniques for

the characterization of 5,6-Dibromopyridin-2-amine. It is designed for researchers, scientists,

and drug development professionals, offering not only step-by-step methodologies but also the

underlying scientific principles that govern each technique.
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Physicochemical Properties
A foundational understanding of the physicochemical properties of 5,6-Dibromopyridin-2-
amine is essential for its handling, storage, and the selection of appropriate analytical

methods.

Property Value Source

Molecular Formula C₅H₄Br₂N₂ PubChem

Molecular Weight 251.91 g/mol PubChem

Appearance
Off-white to light yellow

crystalline powder

Melting Point 135-139 °C

Solubility

Soluble in methanol,

chloroform, and ethyl acetate;

slightly soluble in water.[1]

Core Characterization Workflow
The comprehensive characterization of 5,6-Dibromopyridin-2-amine necessitates a multi-

technique approach to confirm its identity, purity, and structural integrity. The following workflow

represents a logical and scientifically sound sequence of analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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